methyl 3-{[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate

• IUPAC Name: methyl 3-[[(E)-2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C24H18BrN3O6/c1-34-24(31)17-5-3-6-19(14-17)26-23(30)21(13-15-4-2-7-20(12-15)28(32)33)27-22(29)16-8-10-18(25)11-9-16/h2-14H,1H3,(H,26,30)(H,27,29)/b21-13+
• InChI Key: NRHFHJXZQVZCQF-FYJGNVAPSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])NC(=O)C3=CC=C(C=C3)Br
• Isomeric SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C24H18BrN3O6
• Molecular Weight: 524.3 g/mol

Description

Methyl 3-{[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the family of acryloylamino benzoates and has a complex structure, which makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of methyl 3-{[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that regulates the expression of genes involved in cell survival, proliferation, and inflammation. Studies have shown that this compound inhibits the activation of NF-κB, which leads to the downregulation of genes involved in cell survival and proliferation. This, in turn, leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl 3-{[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate has several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the activation of NF-κB, and downregulate the expression of genes involved in cell survival and proliferation. It has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. These effects make it a potential candidate for the development of new cancer therapies and anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 3-{[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate in lab experiments is its potential as a new cancer therapy. It has been shown to have anticancer properties and can induce apoptosis in cancer cells. Another advantage is its anti-inflammatory properties, which make it a potential candidate for the development of new anti-inflammatory drugs. However, one of the limitations of using this compound in lab experiments is its complex structure, which makes it difficult to synthesize and study.

Future Directions

There are several future directions for the study of methyl 3-{[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate. One direction is the development of new cancer therapies based on this compound. Studies have shown that it has anticancer properties and can induce apoptosis in cancer cells. Another direction is the development of new anti-inflammatory drugs based on this compound. Its anti-inflammatory properties make it a potential candidate for the development of new drugs for the treatment of inflammatory diseases. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in other scientific research fields.

Scientific Research Applications

Methyl 3-{[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate has potential applications in various scientific research fields. One of the most significant applications is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It works by inducing apoptosis, which is the programmed cell death of cancer cells. This makes it a potential candidate for the development of new cancer therapies.